10.1039/C6NJ01783E | A chemodosimetric approach for the selective detection of Pb2+ ions using a cesium based perovskite†

A chemodosimetric approach for the selective detection of Pb2+ ions using a cesium based perovskite†

New Journal of Chemistry Pub Date: 2016-09-30 DOI: 10.1039/C6NJ01783E

Abstract

We report the preparation of a lead free inorganic perovskite by a facile wet-chemical method using HCl as a solvent at room temperature. The cesium perovskite CsCuCl₃ material was characterized by powdered X-ray diffraction (p-XRD), field emission scanning electron microscopy (FESEM), and energy dispersive X-ray (EDX) spectroscopy. Ultraviolet/Visible (UV-Vis) and steady state photoluminescence (PL) spectroscopy were also carried out on the material. CsCuCl₃ showed promising optical properties with a band gap of 2.6 eV. The material was tested as a fluorescent sensor for the detection of metal ions and as a selective fluorescent chemodosimeter for Pb²⁺ ions. The substitution of Cu²⁺ ions by Pb²⁺ in CsCuCl₃ proves the success of the chemodosimetry approach for the detection of Pb²⁺ ions.

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Journal Name：New Journal of Chemistry

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